Cas no 2229614-38-2 (1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine
• CAS No: 2229614-38-2
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 6290929
• PubChem ID: 165708685
• Update Time: 2025-06-26

1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine
• EN300-1786707
• 2229614-38-2

• Inchi： 1S/C10H10F2N2O2/c11-7-5-9(14(15)16)8(12)4-6(7)10(13)2-1-3-10/h4-5H,1-3,13H2
• InChI Key： OLKVKLFCLGBTMS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CCC1)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.07103389g/mol
• Monoisotopic Mass: 228.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine

Research Brief on 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine (CAS: 2229614-38-2): Recent Advances and Applications

1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine (CAS: 2229614-38-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and difluoro-nitrophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for neurological disorders and cancer. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, shedding light on its role as a potential drug candidate.

The synthesis of 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine involves a multi-step process that includes the formation of the cyclobutane ring followed by the introduction of the difluoro-nitrophenyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key step in achieving high selectivity and efficiency in the synthesis process.

Pharmacokinetic studies of 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine have revealed favorable properties, including good oral bioavailability and moderate plasma protein binding. These characteristics suggest that the compound could be suitable for oral administration, a critical factor in drug development. Additionally, in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

Mechanistic studies have identified 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine as a modulator of specific neurotransmitter systems, particularly those involving glutamate and dopamine receptors. Its ability to selectively inhibit certain receptor subtypes has been linked to its neuroprotective effects in preclinical models. Furthermore, recent research has explored its potential as an anticancer agent, with findings indicating that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

Despite these promising findings, challenges remain in the development of 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its pharmacokinetic profile must be addressed in future studies. Ongoing research is focused on structural modifications to enhance its efficacy and reduce toxicity, as well as on identifying biomarkers that could predict patient response to treatment.

In conclusion, 1-(2,5-difluoro-4-nitrophenyl)cyclobutan-1-amine represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject of study in the fields of neuroscience and oncology. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug development.